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Compound of Interest

Compound Name: Methylamine acetate

Cat. No.: B8513200 Get Quote

CAS Number: 6998-30-7

This technical guide provides an in-depth overview of methylammonium acetate, a crucial

precursor in perovskite solar cell research and other advanced material applications. This

document is intended for researchers, scientists, and professionals in the fields of chemistry,

materials science, and drug development, offering detailed information on its properties,

synthesis, applications, and safety protocols.

Chemical and Physical Properties
Methylammonium acetate is a white crystalline solid at room temperature.[1] It is known for its

role as an additive and precursor in the fabrication of high-performance organic-inorganic

perovskite solar cells.[1]

Table 1: Physical and Chemical Data of
Methylammonium Acetate
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Property Value Source

CAS Number 6998-30-7 [1]

Molecular Formula C₃H₉NO₂ [1][2]

Molecular Weight 91.11 g/mol [1][2]

Appearance
White to almost white

powder/crystal

Melting Point 75 °C [3]

Boiling Point 53 °C at 0.4 kPa (3 mmHg)

Purity >98.0% (by titration) [4]

Safety and Handling
Methylammonium acetate requires careful handling due to its potential health hazards. The

following information is derived from its Safety Data Sheet (SDS).

Table 2: GHS Hazard and Precautionary Information
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Category Information Source

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [4]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[4]

Precautionary Statements

Prevention:P264: Wash hands

and face thoroughly after

handling.P280: Wear

protective gloves and eye

protection.Response:P302+P3

52: IF ON SKIN: Wash with

plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P332+P313:

If skin irritation occurs: Get

medical

advice/attention.P337+P313: If

eye irritation persists: Get

medical

advice/attention.P362+P364:

Take off contaminated clothing

and wash it before reuse.

Table 3: Toxicological Data
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Effect Data Source

Acute Toxicity No data available

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[4]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2A)
[4]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT-Single Exposure No data available

STOT-Repeated Exposure No data available

Aspiration Hazard No data available

Experimental Protocols
Methylammonium acetate is frequently synthesized in the laboratory for use in perovskite

precursor solutions. The following are detailed experimental protocols for its synthesis and a

common application.

Synthesis of Methylammonium Acetate
This protocol outlines the synthesis of methylammonium acetate from acetic acid and

methylamine.[5]

Materials:

Glacial acetic acid (15.3 mL, 0.327 mol)

Methylamine (27.8 mL, 0.491 mol, 40% in ethanol)
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250 mL round bottom flask

Ice bath

Rotary evaporator

Diethyl ether

Ethanol

Vacuum oven

Procedure:

Combine glacial acetic acid and methylamine in a 250 mL round bottom flask.

Place the flask in an ice bath and stir the mixture for 2 hours.

After 2 hours of stirring at 0 °C, recover the resulting solution by rotary evaporation at 80 °C

for 1 hour.

Wash the resulting product three times with diethyl ether.

Dissolve the washed product in ethanol.

Recrystallize the product from diethyl ether three times.

Dry the final product at 60 °C in a vacuum oven for 24 hours.

Glacial Acetic Acid
(15.3 mL, 0.327 mol)

Combine and Stir
in ice bath for 2h

Methylamine
(27.8 mL, 0.491 mol, 40% in ethanol)

Rotary Evaporation
(80°C, 1h)

Wash with
Diethyl Ether (3x)

Recrystallize from
Ethanol/Diethyl Ether (3x)

Dry in Vacuum Oven
(60°C, 24h) Methylammonium Acetate
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Synthesis workflow for methylammonium acetate.

Preparation of Perovskite Precursor Solution
This protocol describes the use of synthesized methylammonium acetate in the preparation of

a perovskite precursor solution.[5]

Materials:

Synthesized methylammonium iodide (MAI) (0.159 g)

Synthesized methylammonium acetate (MAAc) (0.135 g)

Lead(II) iodide (PbI₂) (0.461 g)

Anhydrous N,N-dimethylformamide (DMF)

Procedure:

Mix the synthesized methylammonium iodide and methylammonium acetate with lead(II)

iodide in anhydrous N,N-dimethylformamide. The molar ratio of PbI₂:MAI:MAAc is

approximately 1:1:1.5.

Stir the mixture at 60 °C for 30 minutes to produce a clear perovskite solution.

Cool the solution down to room temperature before use.
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(60°C, 30 min)

Methylammonium Acetate
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(0.461 g)

Anhydrous DMF

Cool to
Room Temperature

Perovskite Precursor
Solution
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Workflow for perovskite precursor solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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